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Compound of Interest

Compound Name: Caffeine benzoate

Cat. No.: B1195672 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of caffeine benzoate, offering procedural, step-by-step guidance

to foster a culture of safety and build trust in your operational protocols.

Personal Protective Equipment (PPE)
When handling caffeine benzoate, a thorough risk assessment should always be conducted to

determine the necessary personal protective equipment. The following table summarizes the

recommended PPE to mitigate exposure risks.

Protection Type Required Equipment Purpose

Eye Protection Chemical safety goggles
Protects against splashes and

dust.

Hand Protection Chemically resistant gloves Prevents skin contact.

Body Protection Laboratory coat
Protects against contamination

of personal clothing.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required when ventilation is

inadequate or when dusts are

generated.[1]
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Quantitative Toxicity Data
Understanding the toxicity of caffeine benzoate is crucial for safe handling. The following table

summarizes the available acute toxicity data. It is important to note that no occupational

exposure limits have been established for caffeine benzoate.[1]

Substance Test Species Value

Caffeine Benzoate Oral LD50 Rat 860 mg/kg[1]

Caffeine Oral LD50 Rat
192 - 367.7 mg/kg[2]

[3]

Sodium Benzoate Oral LD50 Rat 4070 mg/kg[2][4]

LD50: The lethal dose for 50% of the test subjects.

Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of caffeine benzoate and

ensuring a safe laboratory environment.

Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not ingest or inhale.[1]

Use in a well-ventilated area.[4]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in the handling area.[4]

Storage:

Store in a cool, dry, and well-ventilated area.[1]

Keep the container tightly closed.
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Store away from incompatible materials such as strong bases and strong oxidizers.[4]

Emergency Procedures: First Aid
In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[4]

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention if irritation develops.[4]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[4]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[4]

Spill and Disposal Management
A clear and practiced plan for managing spills and disposing of waste is essential for laboratory

safety and environmental responsibility.

Spill Cleanup Workflow
The following diagram outlines the logical steps to take in the event of a caffeine benzoate
spill.

Caption: Workflow for handling a caffeine benzoate spill.

Disposal Plan
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All waste materials should be disposed of in accordance with local, regional, and national

regulations.[4]

Spilled Material: Collect spilled material and absorbent in a sealed, labeled container for

hazardous waste disposal.[4]

Unused Product: Contact a licensed professional waste disposal service to dispose of this

material.[5]

Contaminated Packaging: Dispose of as unused product.[5]

Do not allow the material to enter drains or waterways.[1] By adhering to these guidelines, you

can ensure the safe handling and disposal of caffeine benzoate, protecting yourself, your

colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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